Cas no 2137095-51-1 (tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate
• CAS No: 2137095-51-1
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 5812565
• PubChem ID: 165500337
• Update Time: 2025-07-02

tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate
• EN300-1163813
• 2137095-51-1
• tert-butyl N-[(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropyl]carbamate

• Inchi： 1S/C15H20BrNO3/c1-10-5-6-11(12(16)9-10)13(7-8-18)17-14(19)20-15(2,3)4/h5-6,8-9,13H,7H2,1-4H3,(H,17,19)/t13-/m0/s1
• InChI Key： ZHEYEDOLTFHOFV-ZDUSSCGKSA-N
• SMILES： BrC1C=C(C)C=CC=1[C@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate

Introduction to tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate (CAS No. 2137095-51-1) in Modern Chemical Biology

tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate, identified by its CAS number 2137095-51-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a complex structural framework, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents. The presence of a chiral center at the (1S) position and the incorporation of both bromo and methyl substituents on a phenyl ring contribute to its distinct reactivity and potential biological activity.

The molecular structure of tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate consists of a carbamate functional group linked to a propyl chain, which is further substituted with an enone moiety. This structural motif is particularly intriguing due to its ability to participate in various chemical transformations, including nucleophilic addition and condensation reactions. Such reactivity is highly desirable in synthetic chemistry, where this compound can serve as a precursor for more complex molecules.

In recent years, there has been growing interest in the application of chiral auxiliaries and ligands in asymmetric synthesis, and the enantiomerically pure form of tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate aligns well with this trend. The (1S) configuration at the stereogenic center imparts specific stereoelectronic properties, which can influence the outcome of catalytic reactions. This has led to its exploration in the synthesis of optically active compounds, which are crucial for many pharmaceutical applications.

The bromo substituent on the phenyl ring enhances the electrophilicity of the aromatic system, making it susceptible to cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active molecules. Additionally, the carbamate group can undergo hydrolysis or transesterification, providing further synthetic versatility. Such features make tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have also highlighted the potential of this compound in drug discovery. Molecular modeling studies suggest that derivatives of tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate may interact with specific biological targets by occupying hydrophobic pockets or binding to enzyme active sites. The combination of computational predictions with experimental validation has become a cornerstone in modern drug development, and this compound serves as an excellent candidate for such interdisciplinary approaches.

The enone moiety present in tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate is particularly noteworthy due to its ability to engage in Michael additions and other nucleophilic attacks. This reactivity has been exploited in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. Researchers have leveraged these properties to develop novel scaffolds for antimicrobial, anti-inflammatory, and anticancer agents. The structural diversity achievable through modifications of this compound underscores its importance as a synthetic intermediate.

In clinical research, derivatives of tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate have been investigated for their potential therapeutic effects. Preliminary studies indicate that certain analogs may exhibit inhibitory activity against key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. While further research is needed to fully elucidate their mechanisms of action, these findings highlight the compound's promise as a lead structure for future drug candidates.

The synthesis of tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and enantiomeric purity. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric hydrogenation and chiral resolution have played pivotal roles in enhancing the accessibility of enantiomerically pure forms.

The role of tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate extends beyond mere intermediates; it also serves as a model system for understanding reaction mechanisms and developing new catalytic strategies. Its incorporation into libraries of compounds allows researchers to probe structure-activity relationships (SAR) effectively. By systematically modifying its substituents, scientists can gain insights into how different functional groups influence biological activity, thereby accelerating the discovery process.

As our understanding of molecular interactions deepens, so does the demand for sophisticated tools like tert-butyl N-(1S)-1-(2-bromo-4-methylphenyl)-3-oxopropylcarbamate. Its multifaceted utility makes it indispensable in both academic research and industrial applications. Whether used as a building block or a starting point for derivatization, this compound exemplifies how structural complexity can be harnessed to drive innovation in chemical biology.